Cas no 72101-53-2 (3-Butoxy-4-nitrobenzoic Acid)

• Product Name: 3-Butoxy-4-nitrobenzoic Acid
• CAS No: 72101-53-2
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 571142
• Update Time: 2025-04-19

3-Butoxy-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-butoxy-4-nitro-
• 3-BUTOXY-4-NITROBENZOIC ACID
• Butoxy nitrobenzoic acid
• 1-Butoxy-3-oxocyclohex-2-ene
• 2-Cyclohexen-1-one,3-butoxy-
• 3-butanoxycyclohex-2-en-1-one
• 3-butoxy-2-cyclohexenone
• 3-Butoxy-4-nitro-benzoesaeure
• 3-butoxy-4-nitro-benzoic acid
• 3-Butoxy-cyclohex-2-enon
• 3-butoxy-cyclohex-2-enone
• 3-n-butoxy-2-cyclohexen-1-one
• 3-n-Butoxy-4-nitrobenzoic acid
• AC1L39I9
• AC1Q6CN9
• CTK4D1941
• 3-Butoxy-4-nitrobenzoic Acid

• Inchi： 1S/C11H13NO5/c1-2-3-6-17-10-7-8(11(13)14)4-5-9(10)12(15)16/h4-5,7H,2-3,6H2,1H3,(H,13,14)
• InChI Key： RITZSLUFIIRTTQ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=CC=1[N+](=O)[O-])CCCC

Computed Properties

• Exact Mass: 239.07939
• Monoisotopic Mass: 239.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• Density: 1.277
• Boiling Point: 422.4°C at 760 mmHg
• Flash Point: 209.3°C
• Refractive Index: 1.557
• PSA: 89.67
• LogP: 2.99510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives